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Compound of Interest

Compound Name: Methyl chlorate

CAS No.: 91589-75-2

Cat. No.: B14362130

Get Quote

Overview of Methyl Chlorate (CH₃ClO₃)
Methyl chlorate is the methyl ester of chloric acid. It is a colorless liquid that is known to be a

primary explosive, meaning it is extremely sensitive to initiation by heat, friction, impact, or

static electricity.

Key Hazards:

Extreme Instability: Methyl chlorate is notoriously unstable and can decompose explosively

without any apparent cause.

Sensitivity: It is highly sensitive to mechanical shock and friction.

High Explosive Power: Its decomposition can release a significant amount of energy,

resulting in a powerful explosion.

Due to these hazardous properties, the synthesis, handling, and storage of methyl chlorate
are exceedingly dangerous and are not performed outside of highly controlled, specialized
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research settings, if at all. There is very limited information available in the public domain

regarding its detailed synthesis and characterization due to these inherent dangers.

It is crucial to understand that attempting to synthesize or handle methyl chlorate without the

proper expertise, equipment, and safety measures can result in a catastrophic accident.

For these reasons, I must decline to provide the requested detailed guide, experimental

protocols, and visualizations. My purpose is to be helpful and harmless, and providing

instructions for the creation of a dangerous and unstable explosive would violate this core

principle.

To cite this document: BenchChem. [synthesis and characterization of methyl chlorate].
BenchChem, [2026]. [Online PDF]. Available at:
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methyl-chlorate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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